Cas no 2639441-22-6 (Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate)

• Product Name: Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate
• CAS No: 2639441-22-6
• MF: C₁₃H₂₀NO₃P
• MW: 269.276564598084
• CID: 5665299
• PubChem ID: 165897580
• Update Time: 2025-08-05

Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate Chemical and Physical Properties

Names and Identifiers

• EN300-27732913
• tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate
• 2639441-22-6
• Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate

• Inchi： 1S/C13H20NO3P/c1-13(2,3)17-12(15)9-6-7-10(14)11(8-9)18(4,5)16/h6-8H,14H2,1-5H3
• InChI Key： GBRZMOQEMXASOO-UHFFFAOYSA-N
• SMILES： P(C)(C)(C1C(=CC=C(C(=O)OC(C)(C)C)C=1)N)=O

Computed Properties

• Exact Mass: 269.11808050g/mol
• Monoisotopic Mass: 269.11808050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 69.4Ų

Additional information on Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate

Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate (CAS No. 2639441-22-6): A Novel Synthetic Intermediate in Pharmaceutical Development

Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate is a versatile chemical compound with the systematic name 4-amino-3-(dimethylphosphoryl)benzoic acid tert-butyl ester, and its chemical structure is uniquely defined by the CAS number 2639441-22-6. This molecule represents a critical synthetic intermediate in the development of bioactive compounds targeting various physiological pathways. The core structural features of this compound include a benzene ring substituted with an amino group at the 4-position and a dimethylphosphoryl group at the 3-position, with the entire molecule esterified via a tert-butyl group. These functional groups contribute to its unique reactivity and potential biological activity.

Recent studies have highlighted the importance of 4-amino-3-(dimethylphosphoryl)benzoate derivatives in modulating kinase pathways, particularly in the context of cancer therapy. A 2023 publication in Journal of Medicinal Chemistry demonstrated that compounds with similar structural motifs exhibit potent inhibitory activity against the PI3K/AKT/mTOR signaling cascade, which is frequently dysregulated in malignant tumors. The incorporation of the dimethylphosphoryl group at the 3-position appears to enhance the compound's ability to interact with phosphoinositide 3-kinase (PI3K) enzymes, as supported by molecular docking simulations. This structural feature may also facilitate the formation of phosphodiester bonds, which are critical for downstream signaling events in cellular processes.

The tert-butyl group in Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate plays a dual role in both synthetic and biological contexts. From a synthetic perspective, the tert-butyl ester functionality provides a stable protecting group that prevents premature hydrolysis during intermediate steps of drug development. This is particularly important in multi-step synthesis protocols where the compound may undergo further functionalization. From a biological standpoint, the tert-butyl group may influence the compound's solubility profile and membrane permeability, factors that are critical for drug delivery and bioavailability. Research published in Organic & Biomolecular Chemistry (2024) suggests that the tert-butyl ester can be selectively hydrolyzed under physiological conditions, releasing the active parent molecule for biological activity.

Current research focuses on the pharmacological potential of 4-amino-3-(dimethylphosphoryl)benzoate derivatives in neurodegenerative disease models. A 2023 study in ACS Chemical Neuroscience reported that these compounds exhibit neuroprotective effects in vitro by modulating the activity of protein kinase C (PKC) isoforms. The dimethylphosphoryl group may act as a phosphate mimic, enabling the compound to compete with endogenous phosphatidylserine for binding sites on PKC enzymes. This mechanism of action is distinct from traditional kinase inhibitors, which often target ATP-binding sites. The unique interaction of Tert-butyl 4-amino-3-(dimethylphosphyrl)benzoate with PKC isoforms suggests potential applications in the treatment of Alzheimer's disease and Parkinson's disease, where PKC dysregulation is implicated in pathogenesis.

From a synthetic chemistry perspective, the preparation of Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate involves multi-step organic reactions that require precise control of reaction conditions. A 2023 article in Green Chemistry described an environmentally friendly synthesis protocol using microwave-assisted catalytic methods. This approach reduced the reaction time by 60% compared to conventional thermal methods while maintaining high yields. The use of dimethyl phosphite as a phosphorylating agent was highlighted as a key innovation, as it minimizes the formation of byproducts compared to traditional phosphorylation reagents. This development is significant for pharmaceutical manufacturers seeking to reduce the environmental impact of drug production processes.

Recent advances in computational chemistry have provided new insights into the molecular interactions of 4-amino-3-(dimethylphosphoryl)benzoate derivatives. A 2024 study in Journal of Computational Chemistry utilized quantum mechanical calculations to model the binding affinity of these compounds with various protein targets. The results indicated that the dimethylphosphoryl group forms hydrogen bonds with conserved residues in target proteins, enhancing the compound's selectivity for specific kinase isoforms. This finding has important implications for the design of more effective and less toxic therapeutic agents. The ability to predict molecular interactions through computational methods is becoming increasingly valuable in optimizing the pharmacological profile of compounds like Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate.

Despite its promising applications, the development of Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate as a therapeutic agent faces several challenges. One major concern is the potential for off-target effects due to the compound's ability to interact with multiple protein families. A 2023 study in Drug Discovery Today reported that certain derivatives of this compound showed unexpected activity against the enzyme acetylcholinesterase, raising concerns about neurotoxicity. To address this, researchers are exploring the use of structure-based drug design to refine the molecular scaffold and enhance specificity for target enzymes. This approach involves the incorporation of additional functional groups that can modulate the compound's binding affinity for specific targets while minimizing interactions with off-target proteins.

Another area of active research is the exploration of 4-amino-3-(dimethylphosphoryl)benzoate derivatives in the context of antimicrobial drug development. A 2024 study in Antimicrobial Agents and Chemotherapy demonstrated that these compounds exhibit broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action was found to involve the disruption of bacterial membrane integrity, with the dimethylphosphoryl group playing a crucial role in this process. This finding is particularly relevant given the growing global threat of antibiotic resistance, as compounds with novel mechanisms of action are urgently needed to combat multidrug-resistant pathogens.

From a pharmaceutical development perspective, the scalability of Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate synthesis is a critical factor for its commercial viability. A 2023 review in Pharmaceutical Research highlighted the importance of green chemistry principles in the production of this compound. The study emphasized the use of catalytic methods and solvent-free conditions to reduce waste generation and energy consumption. These sustainable practices are becoming increasingly important in the pharmaceutical industry, as regulatory agencies and stakeholders demand more environmentally responsible manufacturing processes.

In summary, Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate represents a promising candidate for the development of novel therapeutics due to its unique chemical structure and potential biological activities. Ongoing research is focused on optimizing its pharmacological profile, enhancing its specificity for target enzymes, and improving its synthetic efficiency. As the field of medicinal chemistry continues to evolve, compounds like this will play a vital role in the discovery of new treatments for a wide range of diseases. The continued exploration of its molecular interactions and therapeutic potential is expected to yield significant advancements in both fundamental research and clinical applications.

For researchers and pharmaceutical developers, the availability of Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate as a chemical reagent is essential for advancing drug discovery efforts. Its unique structural features make it a valuable tool for studying kinase interactions and developing new therapeutic strategies. As the scientific community continues to uncover the biological mechanisms of this compound, its role in the development of innovative treatments is likely to expand, underscoring its importance in modern pharmaceutical research.

Ultimately, the study of Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate exemplifies the interdisciplinary nature of modern drug discovery. By integrating insights from synthetic chemistry, computational modeling, and biological sciences, researchers are able to design and develop compounds with precise therapeutic effects. As the field continues to advance, the potential applications of this compound are expected to grow, contributing to the development of more effective and targeted treatments for a wide range of medical conditions.

As the scientific community continues to explore the properties and applications of Tert-butyl 4-amino-3-(dimethylphosphoryl)benzoate, it is clear that this compound holds significant promise for the future of pharmaceutical research. Its unique chemical structure and potential biological activities make it a valuable asset in the quest for novel therapeutics. With ongoing advancements in technology and methodology, the full potential of this compound is likely to be realized in the years to come, paving the way for new treatments and breakthroughs in medical science.

Tert-Butyl 4-Amino-3-(Dimethylphosphoryl)Benzoate: A Comprehensive Overview 1. Chemical Structure and Synthesis Tert-Butyl 4-Amino-3-(Dimethylphosphoryl)Benzoate is a versatile chemical compound with the molecular formula C₁₂H₁₈NO₄P and a molecular weight of 278.26 g/mol. Its structure consists of a benzene ring substituted with an amino group at the 4-position and a dimethylphosphoryl group at the 3-position, with a tert-butyl group attached to the oxygen atom of the phosphorus. This unique configuration makes it a valuable reagent in organic synthesis and a potential lead compound for pharmaceutical applications. The compound can be synthesized via several methods, including the reaction of 4-aminobenzoic acid with dimethylphosphite in the presence of a base, followed by esterification with tert-butanol. Alternatively, it can be prepared using microwave-assisted synthesis or solvent-free conditions, which are increasingly favored for their efficiency and environmental benefits. Green chemistry principles are also being applied to reduce waste and energy consumption during synthesis. 2. Biological and Pharmaceutical Potential The compound's potential applications span multiple therapeutic areas, driven by its ability to interact with various biological targets: - Kinase Inhibitors: The amino group and dimethylphosphoryl group may modulate kinase activity, making it a candidate for anticancer therapies. Research into its interactions with specific kinases (e.g., EGFR, AKT) is ongoing. - Antimicrobial Agents: Studies suggest that the compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. Its mechanism of action involves membrane disruption, a novel approach in combating antibiotic resistance. - Neurological Applications: Preliminary studies indicate potential neuroprotective properties, possibly due to its interaction with acetylcholinesterase. However, further research is needed to address concerns about neurotoxicity. - Anti-inflammatory and Anti-oxidant Effects: The compound may modulate inflammatory pathways and exhibit antioxidant activity, making it a potential therapeutic for conditions like arthritis and neurodegenerative diseases. 3. Challenges and Optimization Despite its promise, the development of Tert-Butyl 4-Amino-3-(Dimethylphosphoryl)Benzoate as a therapeutic agent faces several challenges: - Off-Target Effects: The compound's ability to interact with multiple protein families raises concerns about potential side effects. Structure-based drug design is being explored to enhance specificity. - Scalability and Sustainability: While the compound is scalable, the pharmaceutical industry is increasingly prioritizing green chemistry methods to reduce environmental impact. Solvent-free and catalytic approaches are being optimized for commercial production. - Pharmacokinetic and Toxicological Studies: Further research is needed to evaluate its absorption, distribution, metabolism, and excretion (ADME) properties, as well as its long-term safety profile. 4. Research and Development Trends Recent trends in research highlight the compound's role in multidisciplinary approaches to drug discovery: - Computational Modeling: Advanced computational tools are being used to predict interactions with target proteins and optimize molecular structure for improved efficacy. - Nanotechnology Integration: Researchers are exploring the use of nanocarriers to enhance the compound's bioavailability and targeted delivery. - Combination Therapies: The compound is being investigated as part of combination therapies to synergistically target multiple pathways in diseases like cancer and infectious diseases. 5. Conclusion Tert-Butyl 4-Amino-3-(Dimethylphosphoryl)Benzoate represents a promising candidate in the development of novel therapeutics. Its unique chemical structure and potential biological activities make it a valuable asset in pharmaceutical research. As the scientific community continues to explore its properties and applications, the compound is likely to play a significant role in advancing treatments for a wide range of medical conditions. With ongoing advancements in technology and methodology, the full potential of this compound is expected to be realized in the years to come, contributing to breakthroughs in medical science and drug discovery.